Cas no 1213074-98-6 (2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE)

• Product Name: 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE
• CAS No: 1213074-98-6
• MF: C₁₀H₁₅FN₂
• MW: 182.237905740738
• CID: 5594998
• PubChem ID: 130859699
• Update Time: 2025-06-09

2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE Chemical and Physical Properties

Names and Identifiers

• 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE
• Benzenemethanamine, 2-amino-5-fluoro-α-propyl-, (αS)-
• 1213074-98-6
• (S)-2-(1-AMINOBUTYL)-4-FLUOROANILINE2HCL
• (S)-2-(1-AMINOBUTYL)-4-FLUOROANILINE 2HCL

• Inchi： 1S/C10H15FN2/c1-2-3-9(12)8-6-7(11)4-5-10(8)13/h4-6,9H,2-3,12-13H2,1H3/t9-/m0/s1
• InChI Key： RHKDTMGYZGERJE-VIFPVBQESA-N
• SMILES： C1([C@H](CCC)N)=CC(F)=CC=C1N

Computed Properties

• Exact Mass: 182.12192665g/mol
• Monoisotopic Mass: 182.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.096±0.06 g/cm3(Predicted)
• Boiling Point: 296.2±25.0 °C(Predicted)
• pka: 9.52±0.10(Predicted)

Additional information on 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE

Introduction to 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE (CAS No. 1213074-98-6) in Modern Chemical and Pharmaceutical Research

2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE, identified by the Chemical Abstracts Service Number (CAS No.) 1213074-98-6, represents a significant compound in the realm of chemical and pharmaceutical innovation. This chiral amine derivative has garnered attention due to its structural uniqueness and potential applications in drug discovery and material science. The presence of a fluorine substituent at the para position of the phenyl ring and an (S)-configured 1-aminobutyl side chain imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

The compound's molecular architecture is particularly intriguing from a synthetic chemistry perspective. The combination of a fluorinated aromatic ring with a stereogenic center at the amine-bearing carbon of the butyl chain suggests versatility in forming hydrogen bonds, π-stacking interactions, and other non-covalent forces. These features are critical in designing molecules with enhanced binding affinity and selectivity, which are hallmarks of successful pharmaceutical agents.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such complex molecules. Molecular modeling studies on 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE indicate that its fluorine moiety may participate in modulating electronic distributions across the aromatic system, potentially influencing reactivity and interaction with biological targets. Furthermore, the butyl side chain's flexibility could allow for conformational adaptability, which is often beneficial in drug design to optimize binding within macromolecular interfaces.

In the context of medicinal chemistry, fluorinated aromatic compounds are widely recognized for their ability to improve metabolic stability, lipophilicity, and cell membrane permeability. The introduction of fluorine at the 4-position of the phenyl ring in 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE may confer advantages such as increased resistance to enzymatic degradation or altered pharmacokinetic profiles. These attributes make it an attractive scaffold for developing novel therapeutic entities targeting various diseases.

Current research initiatives are exploring derivatives of this compound for their potential as intermediates in synthesizing kinase inhibitors, receptor modulators, and other bioactive molecules. The stereochemical integrity provided by the (S)-configuration of the amine group is particularly noteworthy, as enantiomeric purity is often a prerequisite for biological efficacy. Studies have demonstrated that subtle changes in chirality can dramatically alter pharmacological outcomes, underscoring the importance of maintaining stereochemical consistency throughout synthetic pathways.

The role of fluorine-containing compounds in modern drug development cannot be overstated. Their incorporation into molecular structures has led to blockbuster drugs with improved pharmacological properties. For instance, fluoroaromatics are known to enhance binding affinities through fluoroalkyl interactions or by influencing conformational preorganization. The specific electronic environment around the fluorine atom in 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE may thus play a pivotal role in determining its biological activity.

From an industrial perspective, the synthesis of 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE presents both challenges and opportunities. The need for enantioselective synthesis to obtain the desired (S)-configuration necessitates advanced catalytic systems or chiral auxiliaries. However, recent breakthroughs in asymmetric catalysis have made such processes more efficient and scalable, reducing costs and improving yields. These advancements are crucial for translating laboratory discoveries into commercially viable products.

The compound's potential applications extend beyond pharmaceuticals into materials science. Fluorinated aromatics are frequently employed in designing liquid crystals, organic semiconductors, and advanced polymers due to their unique electronic properties. The presence of both fluorine and an amine group in 2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE suggests that it could serve as a building block for novel materials with tailored functionalities.

In summary,2-((1S)-1-AMINOBUTYL)-4-FLUOROPHENYLAMINE (CAS No. 1213074-98-6) represents a promising entity with diverse applications across chemical research and industrial development. Its structural features—particularly the combination of a fluorinated phenyl ring, an (S)-configured amine, and a flexible butyl side chain—position it as a versatile scaffold for innovation. As computational methods improve and synthetic techniques evolve, further exploration into this compound's potential will undoubtedly yield significant contributions to science and technology.